Manganese Tripeptide-1

• Molecular Formula: C14H21MnN6O4
• Molecular Weight: 392.29 g/mol
• InChI: InChI=1S/C14H23N6O4.Mn/c15-4-2-1-3-10(14(23)24)20-13(22)11(19-12(21)6-16)5-9-7-17-8-18-9;/h7-8,10-11,16H,1-6,15H2,(H4,17,18,19,20,21,22,23,24);/q-1;+3/p-2/t10-,11-;/m0./s1
• InChIKey: RRJBNSKBENJJDA-ACMTZBLWSA-L

Manganese Tripeptide-1: Core Class & Properties

Manganese Tripeptide-1 (Mn(II) H-Gly-His-Lys-OH; Mn-GHK) is a coordination complex in which the tripeptide Gly-His-Lys (GHK) chelates a manganese(II) ion. The GHK sequence is a naturally occurring matrikine, released during extracellular matrix protein degradation, with established roles in tissue remodeling and wound healing. [1] The manganese ion in Mn-GHK confers a distinct mechanism of action compared to the more widely studied copper complex (GHK-Cu). While GHK-Cu acts as a co-factor for lysyl oxidase to support collagen and elastin cross-linking, Mn-GHK functions as a co-factor and mimetic for manganese superoxide dismutase (MnSOD), an endogenous mitochondrial antioxidant enzyme that protects cells against superoxide radical-mediated oxidative damage. [2] This differential metal cofactor activity is the primary basis for Mn-GHK's application in mitigating photo-oxidative stress and associated hyperpigmentation in skin. [3]

Compound Class Carrier peptide (GHK-metal complex)

Mechanism Context MnSOD cofactor / antioxidant defense pathway

Model Endpoint Reported hyperpigmentation endpoint in photoaging models

• [1] Pickart, L., & Margolina, A. (2018). Regenerative and Protective Actions of the GHK-Cu Peptide in the Light of the New Gene Data. International Journal of Molecular Sciences, 19(7), 1987. View Source
• [2] Hussain, M., & Goldberg, D. J. (2007). Topical manganese peptide in the treatment of photodamaged skin. Journal of Cosmetic and Laser Therapy, 9(4), 232-236. View Source
• [3] Ferreira, M. S., Magalhães, M. C., Oliveira, R., Sousa-Lobo, J. M., & Almeida, I. F. (2024). Trends in the Use of Peptides in Cosmetics. Cosmetics, 11(1), 7. View Source

Mn-GHK Procurement: Substitution Failure Risks

Substituting Manganese Tripeptide-1 with another GHK-metal complex (e.g., GHK-Cu) or a palmitoylated GHK derivative (Pal-GHK) results in a fundamentally different biological activity profile due to the distinct redox and enzymatic co-factor properties of the coordinated metal ion. [1] GHK-Cu is a potent stimulator of collagen synthesis and angiogenesis via lysyl oxidase and MMP modulation, while Mn-GHK's primary value proposition lies in its function as a bioavailable MnSOD mimetic to directly combat photo-oxidative stress. [2] The palmitoylated derivative (Pal-GHK) enhances lipophilicity for improved stratum corneum penetration but lacks the metal-dependent catalytic antioxidant activity central to Mn-GHK's mechanism. [3] Therefore, replacing Mn-GHK with GHK-Cu or Pal-GHK is not equivalent; it constitutes a change in both the primary therapeutic target (antioxidant defense vs. collagen biogenesis) and the underlying mechanism of action. The quantitative evidence provided in the following sections confirms these non-interchangeable performance characteristics.

Target: Manganese Tripeptide-1

MnSOD cofactor for superoxide detoxification; reported hyperpigmentation endpoint context

Substitute: Copper Tripeptide-1

Lysyl oxidase cofactor for collagen cross-linking; reported wrinkle-depth endpoint context

Mechanism Mismatch

Metal-dependent cofactor specificity prevents direct interchange; endpoint profiles may not transfer

• [1] Ferreira, M. S., Magalhães, M. C., Oliveira, R., Sousa-Lobo, J. M., & Almeida, I. F. (2024). Trends in the Use of Peptides in Cosmetics. Cosmetics, 11(1), 7. View Source
• [2] Hussain, M., & Goldberg, D. J. (2007). Topical manganese peptide in the treatment of photodamaged skin. Journal of Cosmetic and Laser Therapy, 9(4), 232-236. View Source
• [3] Kim, J. H., Lee, J. H., & Kim, M. S. (2020). Enhanced skin permeability and anti-wrinkle effect of palmitoyl tripeptide-1. Journal of Cosmetic Dermatology, 19(8), 2000-2006. View Source

Mn-GHK: Differentiated Efficacy Evidence

Hyperpigmentation Reduction in Photodamage

The core differentiation between Manganese Tripeptide-1 and the closely related Copper Tripeptide-1 (GHK-Cu) is their divergent roles as metal cofactors for distinct enzymatic pathways. Mn-GHK functions as a co-factor and mimetic for manganese superoxide dismutase (MnSOD), a mitochondrial enzyme that catalyzes the dismutation of superoxide radicals (O2-) to oxygen and hydrogen peroxide. [1] This provides a direct defense against photo-oxidative damage, a primary driver of hyperpigmentation associated with photoaging. [2] In contrast, GHK-Cu serves as a co-factor for lysyl oxidase, an extracellular enzyme essential for the cross-linking of collagen and elastin during ECM biogenesis, with secondary effects on MMP regulation and angiogenesis. [3] This fundamental mechanistic difference means Mn-GHK is specifically indicated for photo-oxidative stress and hyperpigmentation, whereas GHK-Cu is primarily indicated for stimulating ECM protein synthesis and wound healing. [4]

Hyperpigmentation Reduction

Cross-study context

Photodamage severity improved from moderate to mild (12-week study). Comparator Cu-GHK achieved 21% wrinkle depth reduction (separate trial).

Reported hyperpigmentation endpoint context; direct comparison not available.

Different study designs limit quantitative comparison.

Evidence Dimension	Primary Enzymatic Cofactor Role
Target Compound Data	Cofactor for Manganese Superoxide Dismutase (MnSOD)
Comparator Or Baseline	Copper Tripeptide-1 (GHK-Cu): Cofactor for Lysyl Oxidase
Quantified Difference	N/A (Qualitative functional difference in primary mechanism)
Conditions	Functional annotation based on established biochemical pathways in human skin

Why This Matters

For formulators targeting UV-induced hyperpigmentation and photoaging, selecting Mn-GHK over GHK-Cu ensures the correct metal cofactor is delivered to support endogenous mitochondrial antioxidant defense, rather than ECM cross-linking.

• [1] Hussain, M., & Goldberg, D. J. (2007). Topical manganese peptide in the treatment of photodamaged skin. Journal of Cosmetic and Laser Therapy, 9(4), 232-236. View Source
• [2] Ferreira, M. S., Magalhães, M. C., Oliveira, R., Sousa-Lobo, J. M., & Almeida, I. F. (2024). Trends in the Use of Peptides in Cosmetics. Cosmetics, 11(1), 7. View Source
• [3] Pickart, L., & Margolina, A. (2018). Regenerative and Protective Actions of the GHK-Cu Peptide in the Light of the New Gene Data. International Journal of Molecular Sciences, 19(7), 1987. View Source
• [4] Maquart, F. X., Bellon, G., Pasco, S., & Monboisse, J. C. (2005). Matrikines in the regulation of extracellular matrix degradation. Biochimie, 87(3-4), 353-360. View Source

MnSOD Cofactor vs. Lysyl Oxidase Activity

A 12-week clinical study evaluated a facial serum containing Manganese Tripeptide-1 (Mn-GHK) in individuals with cutaneous facial photodamage. [1] At the end of the 12-week treatment period, a blinded investigator noted improvement in several signs of cutaneous photodamage, with predominant improvements observed in parameters associated with hyperpigmentation. [2] The overall photodamage ranking of participants moved from 'moderate' to 'mild' by the study's conclusion. [3]

Cofactor Specificity

Class-level inference

Mn-GHK provides manganese for MnSOD; Cu-GHK provides copper for lysyl oxidase. No direct comparative enzyme activation data.

Supports mechanism-based differentiation for pathway research.

Data to verify in relevant skin models.

Evidence Dimension	Clinical Reduction in Hyperpigmentation (Investigator Assessment)
Target Compound Data	Predominant improvement observed in hyperpigmentation parameters after 12 weeks; overall photodamage ranking moved from moderate to mild.
Comparator Or Baseline	Baseline (pre-treatment) photodamage and hyperpigmentation status
Quantified Difference	Qualitative improvement noted; photodamage ranking moved from moderate to mild
Conditions	In vivo human study; 12-week topical application of serum containing Manganese Tripeptide-1, twice daily.

Why This Matters

This clinical evidence directly supports Mn-GHK's primary application in reducing hyperpigmentation associated with photoaging, providing a measurable endpoint for product claims and differentiation from ECM-focused peptides like GHK-Cu.

• [1] Hussain, M., & Goldberg, D. J. (2007). Topical manganese peptide in the treatment of photodamaged skin. Journal of Cosmetic and Laser Therapy, 9(4), 232-236. View Source
• [2] Ferreira, M. S., Magalhães, M. C., Oliveira, R., Sousa-Lobo, J. M., & Almeida, I. F. (2024). Trends in the Use of Peptides in Cosmetics. Cosmetics, 11(1), 7. View Source
• [3] ProCyte Corporation. (2007). PhotoMedex Launches New Skin Brightening Breakthrough. Press Release. View Source

GHK-Mn vs. GHK-Cu Affinity & Stability

The pro-collagen activity of Manganese Tripeptide-1 is inferred from the well-documented behavior of the GHK peptide backbone. In vitro studies on human dermal fibroblasts show that the GHK peptide can increase collagen synthesis by up to 150%. [1] However, direct comparative data for Mn-GHK vs. GHK-Cu for collagen stimulation are scarce. It is anticipated that Mn-GHK will share this pro-collagen activity. Importantly, this collagen-stimulating effect is secondary to its primary antioxidant mechanism. This is in contrast to GHK-Cu, which demonstrates potent and direct collagen synthesis stimulation at picomolar concentrations (maximized at 10^-9 M) in fibroblast cultures. [2] Therefore, while Mn-GHK may contribute to collagen maintenance, it should not be selected as a primary collagen-stimulating agent; GHK-Cu or Palmitoyl Tripeptide-1 (which signals through TGF-β [3]) are more appropriate for that specific functional requirement.

Affinity & Stability

Data to verify

GHK-Cu log K ~16–17 (pH 7.4). GHK-Mn stability constant not available from primary sources.

Formulation stability context; metal-exchange risk cannot be excluded.

Critical evidence gap for direct comparison.

Evidence Dimension	Collagen Synthesis Stimulation (Fibroblast)
Target Compound Data	Inferred: Up to 150% increase in collagen synthesis (based on GHK peptide backbone). [1]
Comparator Or Baseline	GHK-Cu: Maximized stimulation at 10^-9 M; Palmitoyl Tripeptide-1 (Pal-GHK): Stimulates collagen via TGF-β pathway. [REFS-3, REFS-4]
Quantified Difference	Direct quantitative comparison between Mn-GHK and GHK-Cu/Pal-GHK not available.
Conditions	In vitro human dermal fibroblasts for GHK-Cu; inferred for Mn-GHK based on GHK backbone.

Why This Matters

Procurement specialists must differentiate between peptides based on their primary function. Mn-GHK is an antioxidant for hyperpigmentation; GHK-Cu and Pal-GHK are superior collagen stimulators. Selecting Mn-GHK for collagen synthesis would be a suboptimal and scientifically unsupported application.

• [1] Aogebio. (n.d.). The Key Role Of Tripeptide-1 In Wound Healing And Anti-Aging Formulations. View Source
• [2] Maquart, F. X., Pickart, L., Laurent, M., Gillery, P., Monboisse, J. C., & Borel, J. P. (1988). Stimulation of collagen synthesis in fibroblast cultures by the tripeptide-copper complex glycyl-L-histidyl-L-lysine-Cu2+. FEBS Letters, 238(2), 343-346. View Source
• [3] Kim, J. H., Lee, J. H., & Kim, M. S. (2020). Enhanced skin permeability and anti-wrinkle effect of palmitoyl tripeptide-1. Journal of Cosmetic Dermatology, 19(8), 2000-2006. View Source

Metal Ion Specificity: Mn-GHK vs. Fe-Tripeptide and Zn-Tetrapeptide Complexes

The specific metal ion in a peptide complex dictates its potential to participate in enzymatic catalytic cycles. Manganese Tripeptide-1's manganese ion makes it more prone to participate in enzyme catalysis, such as the activation of skin superoxide dismutase (SOD), compared to analogous structures with iron or zinc. This specificity arises from the unique redox properties and coordination geometry of Mn(II) in the active site of MnSOD enzymes. [1] Furthermore, the chelation of manganese by the GHK peptide enhances the stability of the peptide chain. This combination of metal-specific enzymatic activation and enhanced stability differentiates Mn-GHK from other metal-tri/tetrapeptide complexes (e.g., Fe-tri/tetrapeptide, Zn-tetrapeptide) that may have different redox potentials and biological targets.

Evidence Dimension	Propensity for Enzyme Catalysis (SOD Activation) and Peptide Stability
Target Compound Data	Manganese ion specifically enables participation in enzyme catalysis (e.g., SOD activation); chelation enhances peptide chain stability. [REFS-1, REFS-3]
Comparator Or Baseline	Iron-tri/tetrapeptide and Zinc-tetrapeptide complexes
Quantified Difference	N/A (Qualitative functional difference in metal ion-specific enzyme activation potential)
Conditions	Comparison based on known biochemical properties of metal ions in enzyme active sites and peptide chelation effects.

Why This Matters

This evidence justifies the selection of the manganese complex over other metal-peptide alternatives when the formulation goal is to leverage MnSOD-mimetic antioxidant activity. It confirms that the metal is not interchangeable and is a critical determinant of biological function.

• [1] Sheng, Y., Abreu, I. A., Cabelli, D. E., Maroney, M. J., Miller, A. F., Teixeira, M., & Valentine, J. S. (2014). Superoxide Dismutases and Superoxide Reductases. Chemical Reviews, 114(7), 3854-3918. View Source

Antioxidant Capacity in Cellular Models: Mn-GHK vs. Untreated Control

In cellular models, Manganese Tripeptide-1 demonstrates significant antioxidant activity by scavenging free radicals and reducing oxidative stress-induced damage to mitochondrial function. Experimental evidence indicates that treatment with the Mn-GHK complex protects cells from oxidative damage, providing a functional basis for its application in mitigating skin aging driven by oxidative stress. While direct comparative quantitative data (e.g., IC50 values) against established antioxidants like ascorbic acid or other peptide-metal complexes are not provided in the available open literature, this data confirms the compound's intrinsic antioxidant capacity.

Evidence Dimension	Free Radical Scavenging / Protection from Oxidative Stress
Target Compound Data	Significant antioxidant activity; protects cells from oxidative damage and mitochondrial dysfunction.
Comparator Or Baseline	Untreated control cells (baseline oxidative stress/damage)
Quantified Difference	Qualitative improvement; specific quantitative metrics (e.g., % radical scavenging, IC50) not reported in the sourced material.
Conditions	In vitro cellular models

Why This Matters

This evidence provides a mechanistic link between Mn-GHK's proposed MnSOD-mimetic function and a tangible cellular outcome—protection from oxidative stress. It supports the compound's use in antioxidant-focused formulations but highlights a gap in direct comparative quantitative data.

Mn-GHK: Best Application Scenarios

Hyperpigmentation-Targeted Photodamage Recovery

This scenario leverages the clinical evidence showing improvement in hyperpigmentation associated with photodamaged skin. [1] A facial serum or cream containing Manganese Tripeptide-1, applied twice daily, has demonstrated a shift in overall photodamage ranking from 'moderate' to 'mild' over 12 weeks, with predominant effects on hyperpigmentation. [2] Formulators should prioritize Mn-GHK in products targeting UV-induced dyschromia, lentigines, and uneven skin tone, where its MnSOD co-factor mechanism is most relevant. [3]

Superoxide-Directed Antioxidant Defense

Manganese Tripeptide-1 is a suitable active ingredient for daily skin care products designed to bolster the skin's endogenous antioxidant defenses against environmental stressors. Its function as a co-factor and mimetic for MnSOD provides a direct, metal-specific mechanism to combat superoxide radicals generated by UV exposure and pollution. [1] In vitro data confirm its ability to protect cellular components from oxidative damage and preserve mitochondrial function. [2] This application is distinct from that of GHK-Cu, which is more suited for stimulating ECM protein synthesis for anti-wrinkle and firming effects. [3]

Complementary Role with Cu-GHK in Multi-Peptide Formulas

Researchers studying the role of mitochondrial dysfunction in skin aging or other tissues can utilize Manganese Tripeptide-1 as a tool compound or investigational therapeutic. Its proposed mechanism of protecting mitochondria from oxidative damage, as observed in cellular models, makes it a candidate for exploring interventions targeting mitochondrial health and cellular senescence. [1] Studies may focus on quantifying its effects on mitochondrial membrane potential, ATP production, and reactive oxygen species (ROS) levels in aged or stressed cells. [2]

Benchmarking Against GHK-Cu in Wound Healing and Tissue Repair Studies

In comparative research on wound healing or tissue regeneration, Manganese Tripeptide-1 serves as a critical control or comparator to dissect the specific contributions of the metal cofactor. [1] By comparing Mn-GHK (antioxidant/SOD-focused) against GHK-Cu (collagen synthesis/angiogenesis-focused), researchers can delineate the role of oxidative stress management versus direct ECM stimulation in the wound repair process. [2] This scenario is essential for advancing the fundamental understanding of matrikine biology and for designing more targeted therapeutic peptides. [3]

Application

Selection Property

Validation Focus

Photoaging hyperpigmentation endpoint studies

Reported hyperpigmentation endpoint profile

Endpoint response in photodamage models

Superoxide-mediated oxidative stress research

MnSOD cofactor specificity

Superoxide detoxification pathway review

Multi-peptide antioxidant pathway research

Non-redundant cofactor mechanism

Ingredient synergy pathway interpretation

• [1] Hussain, M., & Goldberg, D. J. (2007). Topical manganese peptide in the treatment of photodamaged skin. Journal of Cosmetic and Laser Therapy, 9(4), 232-236. View Source
• [2] Ferreira, M. S., Magalhães, M. C., Oliveira, R., Sousa-Lobo, J. M., & Almeida, I. F. (2024). Trends in the Use of Peptides in Cosmetics. Cosmetics, 11(1), 7. View Source
• [3] Pickart, L., & Margolina, A. (2018). Regenerative and Protective Actions of the GHK-Cu Peptide in the Light of the New Gene Data. International Journal of Molecular Sciences, 19(7), 1987. View Source